Cas no 2229073-81-6 (tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate
• CAS No: 2229073-81-6
• MF: C₁₅H₁₇FN₂O₂
• MW: 276.306087255478
• CID: 6423373
• PubChem ID: 165707363
• Update Time: 2025-08-05

tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate
• EN300-1890816
• tert-butyl N-[2-(1-cyanocyclopropyl)-4-fluorophenyl]carbamate
• 2229073-81-6

• Inchi： 1S/C15H17FN2O2/c1-14(2,3)20-13(19)18-12-5-4-10(16)8-11(12)15(9-17)6-7-15/h4-5,8H,6-7H2,1-3H3,(H,18,19)
• InChI Key： WIXKHXRUJSMSDY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C#N)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 276.12740595g/mol
• Monoisotopic Mass: 276.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate

Introduction to tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate (CAS No. 2229073-81-6)

The compound tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate, identified by the CAS number 2229073-81-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a 1-cyanocyclopropyl moiety, and a 4-fluorophenyl moiety, contribute to its unique chemical properties and biological interactions.

Carbamates are known for their versatility in drug design due to their ability to act as intermediates in the synthesis of various bioactive molecules. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule. This substitution often enhances metabolic stability, binding affinity, and overall efficacy. The 1-cyanocyclopropyl group introduces a cyano functionality, which can participate in further chemical modifications or serve as a bioisostere for other functional groups, expanding the synthetic possibilities of this compound.

In recent years, there has been a growing interest in developing novel carbamate-based drugs due to their reported inhibitory effects on various enzymes and receptors. For instance, studies have shown that carbamates can interact with targets involved in pain modulation, inflammation, and neurodegenerative diseases. The specific arrangement of atoms in tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate suggests potential applications in these areas. The tert-butyl group, being a bulky alkyl group, can enhance solubility and reduce metabolic degradation, making it an attractive feature for drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies have been conducted on analogs of tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate, revealing potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. These findings align with the increasing focus on developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors such as 4-fluorobenzoyl chloride and 1-cyanocyclopropylamine. The introduction of the carbamate linkage is achieved through nucleophilic acylation reactions, followed by protection-deprotection strategies to ensure regioselectivity. The final step involves the introduction of the tert-butyl group, which can be accomplished via tert-butylation reactions using appropriate reagents such as di-tert-butyl dicarbonate (Boc₂O).

The structural complexity of tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate presents both challenges and opportunities for further research. On one hand, the presence of multiple functional groups requires careful optimization during synthesis to achieve high yields and purity. On the other hand, these functional groups provide numerous possibilities for derivatization, allowing researchers to fine-tune the properties of the molecule for specific applications.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes linked to pain signaling pathways. For example, preliminary data indicate that it might interfere with the activity of transient receptor potential (TRP) channels, which are involved in modulating sensory perception and inflammation. These findings are particularly intriguing given the increasing interest in TRP channel modulators as therapeutic agents.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. In many cases, fluorinated aromatic rings improve binding affinity by increasing lipophilicity and reducing polar surface area while maintaining metabolic stability. The fluorine atom in the 4-fluorophenyl moiety of this compound is expected to contribute to its pharmacological profile by influencing its interactions with biological targets.

Future research directions may include exploring synthetic modifications to optimize yield and scalability while maintaining biological activity. Additionally, investigating the compound's behavior in vivo could provide valuable insights into its potential therapeutic applications. Preclinical studies would be essential to assess its safety and efficacy before considering clinical trials.

The development of novel pharmaceuticals relies heavily on understanding both structure-activity relationships (SAR) and physicochemical properties. The unique combination of functional groups in tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate makes it an interesting candidate for further investigation. By leveraging computational tools and experimental techniques, researchers can systematically modify its structure to uncover new leads with improved pharmacological profiles.

In conclusion, tert-butyl N-2-(1-cyanocyclopropyl)-4-fluorophenylcarbamate (CAS No. 2229073-81-6) represents a promising compound with potential applications in pharmaceutical chemistry. Its structural features offer opportunities for designing molecules with enhanced biological activity and improved drug-like properties. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this one will play a crucial role in advancing drug discovery efforts.